Cas no 1807302-84-6 (5-Cyano-2-iodo-3-methylbenzenesulfonyl chloride)

• Product Name: 5-Cyano-2-iodo-3-methylbenzenesulfonyl chloride
• CAS No: 1807302-84-6
• MF: C₈H₅ClINO₂S
• MW: 341.553272008896
• CID: 5006235
• Update Time: 2025-11-06

5-Cyano-2-iodo-3-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-iodo-3-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H5ClINO2S/c1-5-2-6(4-11)3-7(8(5)10)14(9,12)13/h2-3H,1H3
• InChI Key： DBMWRWQGCCISCY-UHFFFAOYSA-N
• SMILES： IC1C(C)=CC(C#N)=CC=1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3

Additional information on 5-Cyano-2-iodo-3-methylbenzenesulfonyl chloride

5-Cyano-2-iodo-3-methylbenzenesulfonyl chloride (CAS No. 1807302-84-6): A Comprehensive Overview

5-Cyano-2-iodo-3-methylbenzenesulfonyl chloride (CAS No. 1807302-84-6) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, including a cyano group, an iodo substituent, and a methyl group, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials.

The chemical structure of 5-Cyano-2-iodo-3-methylbenzenesulfonyl chloride is particularly noteworthy due to its functional groups. The cyano group (-CN) is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. The iodo substituent (-I) provides a versatile handle for further chemical modifications, such as cross-coupling reactions, which are crucial in the synthesis of complex organic molecules. The methyl group (-CH3) adds steric bulk and can affect the conformational flexibility of the molecule.

In recent years, 5-Cyano-2-iodo-3-methylbenzenesulfonyl chloride has been extensively studied for its potential in drug discovery and development. One of the key areas of research involves its use as an intermediate in the synthesis of biologically active compounds. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of 5-cyano-2-iodo-3-methylbenzenesulfonyl chloride-derived compounds with potent anti-cancer properties. These compounds were found to inhibit the growth of various cancer cell lines, demonstrating their potential as lead candidates for further drug development.

Beyond its applications in medicinal chemistry, 5-Cyano-2-iodo-3-methylbenzenesulfonyl chloride has also shown promise in materials science. Researchers at the University of California, Berkeley, have explored its use in the synthesis of novel polymers with unique electronic and optical properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and solar cells.

The synthetic accessibility of 5-Cyano-2-iodo-3-methylbenzenesulfonyl chloride is another factor contributing to its widespread use. A robust synthetic route has been developed that allows for high yields and purity levels. This route typically involves the reaction of 5-cyano-2-bromo-3-methylbenzenesulfonyl chloride with potassium iodide, followed by purification through column chromatography. The ease of synthesis and availability of starting materials make it an attractive choice for both academic and industrial research.

In terms of safety and handling, it is important to note that 5-Cyano-2-iodo-3-methylbenzenesulfonyl chloride, like many sulfonyl chlorides, is a reactive compound that can form hydrochloric acid upon exposure to moisture. Therefore, it should be handled with appropriate precautions, including the use of personal protective equipment (PPE) and storage in a dry environment.

The environmental impact of 5-Cyano-2-iodo-3-methylbenzenesulfonyl chloride is another area of ongoing research. Studies have shown that proper waste management and disposal practices can minimize its environmental footprint. Additionally, efforts are being made to develop more sustainable synthetic methods that reduce waste generation and energy consumption.

In conclusion, 5-Cyano-2-iodo-3-methylbenzenesulfonyl chloride (CAS No. 1807302-84-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and synthetic versatility make it an invaluable tool for researchers working on drug discovery, materials science, and organic synthesis. As research continues to advance, it is likely that new applications and insights into this compound will emerge, further solidifying its importance in the scientific community.